Cas no 908101-35-9 (1-Chloro-3-(1H-imidazol-5-yl)propan-2-amine)

1-Chloro-3-(1H-imidazol-5-yl)propan-2-amine structure
908101-35-9 structure
Product Name:1-Chloro-3-(1H-imidazol-5-yl)propan-2-amine
CAS No:908101-35-9
MF:C6H10ClN3
MW:159.616699695587
CID:995130
Update Time:2023-08-03

1-Chloro-3-(1H-imidazol-5-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-5-ethanamine, -alpha--(chloromethyl)-
    • 1-Chloro-3-(1H-imidazol-4-yl)propan-2-amine
    • 1-Chloro-3-(1H-imidazol-5-yl)propan-2-amine
    • Inchi: 1S/C6H10ClN3/c7-2-5(8)1-6-3-9-4-10-6/h3-5H,1-2,8H2,(H,9,10)
    • InChI Key: MPEOXRFPLFJWSZ-UHFFFAOYSA-N
    • SMILES: ClCC(CC1=CN=CN1)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 99
  • XLogP3: 0.1
  • Topological Polar Surface Area: 54.7
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